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Compound of Interest

Compound Name: CP5Vv

Cat. No.: B2471376

Ensuring the safe and compliant disposal of laboratory reagents is paramount for personnel
safety and environmental protection. This document provides a comprehensive guide to the
proper disposal procedures for CP5V, a PROTAC (Proteolysis Targeting Chimera) used in
research.

CP5V is a chemical compound utilized in laboratory research, particularly in the field of cancer
biology.[1][2][3][4][5] While a specific Safety Data Sheet (SDS) for CP5V is not publicly
available, its nature as a bioactive small molecule and its common solvent, Dimethyl Sulfoxide
(DMSO0), necessitate its handling and disposal as hazardous chemical waste.[3][5][6][7][8]
Adherence to institutional, local, state, and federal regulations is mandatory.[5]

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, ensure that appropriate Personal Protective
Equipment (PPE) is worn, including a lab coat, safety glasses, and chemical-resistant gloves.
All handling of CP5V, both in its solid form and in solution, should be conducted within a
certified chemical fume hood to minimize the risk of inhalation or skin contact.

Quantitative Data Summary

For clarity and quick reference, the key physicochemical properties of CP5V are summarized in
the table below.
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Property Value Reference
Molecular Formula C46H66CI3N9012S [1112]
Molecular Weight 1075.49 g/mol [1][2]
Appearance Solid powder [1]
Solubility Soluble in DMSO [1][2]
_ -20°C (12 Months), 4°C (6
Storage (Solid) [1]
Months)
-80°C (6 Months), -20°C (1
Storage (In Solvent) [4]
Month)

Step-by-Step Disposal Protocol

The following protocol outlines the essential steps for the safe disposal of CP5V and its
associated waste.

1. Waste Segregation:

» All materials contaminated with CP5V must be segregated as hazardous chemical waste.[3]
[5] This includes:

o Unused or expired CP5V solid.

o CP5V solutions (typically in DMSO).

o Contaminated labware (e.g., pipette tips, microcentrifuge tubes, flasks).
o Contaminated PPE (e.g., gloves, disposable lab coats).

e Do not mix CP5V waste with other waste streams unless compatibility has been confirmed
by your institution's Environmental Health and Safety (EHS) department.

2. Waste Collection and Containment:

» Solid Waste: Collect solid CP5V waste in a clearly labeled, leak-proof container.
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e Liquid Waste: Collect CP5V solutions in a designated, sealed, and chemically compatible
waste container.[3] Given that CP5V is often dissolved in DMSO, the waste container should
be suitable for organic solvents.

o Sharps Waste: Any contaminated sharps (e.g., needles, razor blades) must be disposed of in
a designated sharps container.

3. Labeling:

» All waste containers must be clearly labeled with the words "Hazardous Waste" and the full
chemical name ("CP5V"). If in solution, the solvent (e.g., "CP5V in DMSQO") and approximate
concentration should also be indicated.

¢ |nclude the date of waste accumulation.
4. Storage:

» Store hazardous waste containers in a designated and properly ventilated satellite
accumulation area within the laboratory.

o Ensure containers are kept closed except when adding waste.[2]

o Follow your institution's guidelines regarding the maximum volume of hazardous waste that
can be stored in the lab and the maximum accumulation time.

5. Disposal Request:

o Once the waste container is full or the maximum accumulation time has been reached,
contact your institution's EHS department to arrange for a hazardous waste pickup.

» Do not dispose of CP5V waste down the sink or in the regular trash.[3][5]

Experimental Workflow for CP5V Disposal

The following diagram illustrates the logical flow of the CP5V disposal process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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